Cas no 16750-47-3 (2-amino-N'-hydroxy-2-phenylethanimidamide)

• Product Name: 2-amino-N'-hydroxy-2-phenylethanimidamide
• CAS No: 16750-47-3
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 1355582
• Update Time: 2025-09-19

2-amino-N'-hydroxy-2-phenylethanimidamide Chemical and Physical Properties

Names and Identifiers

• Benzeneethanimidamide, a-amino-N-hydroxy-
• Benzeneethanimidamide, α-amino-N-hydroxy-
• 2-amino-N'-hydroxy-2-phenylethanimidamide

• Inchi： 1S/C8H11N3O/c9-7(8(10)11-12)6-4-2-1-3-5-6/h1-5,7,12H,9H2,(H2,10,11)
• InChI Key： ODVVJKFPWKUYTL-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(N)C(=N)NO

Additional information on 2-amino-N'-hydroxy-2-phenylethanimidamide

2-Amino-N'-Hydroxy-2-Phenylethanimidamide (CAS No. 16750-47-3): A Comprehensive Overview

The compound 2-amino-N'-hydroxy-2-phenylethanimidamide (CAS No. 16750-47-3) is a structurally unique organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its imidamide functional group, which plays a crucial role in its chemical reactivity and biological activity. Recent studies have highlighted its intriguing properties, making it a subject of interest for researchers worldwide.

2-Amino-N'-hydroxy-2-phenylethanimidamide is synthesized through a multi-step process involving the reaction of primary amines with carbonyl compounds under specific conditions. The presence of the phenyl group in its structure contributes to its aromaticity, enhancing its stability and solubility in organic solvents. This property makes it an ideal candidate for applications requiring high thermal stability and controlled reactivity.

One of the most promising aspects of 2-amino-N'-hydroxy-2-phenylethanimidamide is its role in drug discovery. Recent research has demonstrated its potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. The hydroxyl group in its structure facilitates hydrogen bonding, which is essential for interactions with biological targets. This has led to investigations into its use as a scaffold for designing novel therapeutic agents.

In addition to its pharmaceutical applications, 2-amino-N'-hydroxy-2-phenylethanimidamide has shown potential in materials science. Its ability to form stable complexes with metal ions has been explored for applications in catalysis and sensor technology. Recent studies have focused on its use as a ligand in metalloorganic frameworks (MOFs), where it exhibits excellent coordination abilities and high surface area.

The synthesis and characterization of 2-amino-N'-hydroxy-2-phenylethanimidamide have been optimized using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided insights into its molecular structure and dynamic behavior, further enhancing our understanding of its properties.

Moreover, the environmental impact of 2-amino-N'-hydroxy-2-phenylethanimidamide has been a topic of recent research. Studies have shown that it exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals in certain industrial applications. This aligns with the growing demand for eco-friendly materials in modern industries.

In conclusion, 2-amino-N'-hydroxy-2-phenylethanimidamide (CAS No. 16750-47-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future innovations in science and technology.